Cas no 1706455-06-2 (Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate)

• Product Name: Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate
• CAS No: 1706455-06-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5744398
• PubChem ID: 102567794
• Update Time: 2025-05-20

Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate
• 6-Chloro-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid ethyl ester
• 1706455-06-2
• Ethyl6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 6-chloro-1,2,3,4-tetrahydro-, ethyl ester

• Inchi： 1S/C12H14ClNO2/c1-2-16-12(15)9-5-8-6-10(13)3-4-11(8)14-7-9/h3-4,6,9,14H,2,5,7H2,1H3
• InChI Key： WNLMQSWJHAJYKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(=O)OCC)CN2

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate

Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1706455-06-2): An Overview

Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1706455-06-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The 6-chloro substitution on the tetrahydroquinoline ring and the ethyl ester group at the carboxyl position contribute to its unique chemical and pharmacological properties.

The structure of Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate consists of a tetrahydroquinoline core with a chlorine atom at the 6-position and an ethyl ester group at the 3-carboxyl position. This specific arrangement of functional groups imparts the compound with distinct characteristics that make it a valuable candidate for various research purposes. The chlorine atom at the 6-position can influence the compound's reactivity and binding affinity to biological targets, while the ethyl ester group can affect its solubility and metabolic stability.

Recent studies have explored the potential of Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that certain tetrahydroquinolines exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The chlorine substitution at the 6-position may enhance these neuroprotective properties by improving the compound's ability to cross the blood-brain barrier and interact with specific receptors or enzymes.

In addition to its neuroprotective potential, Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for developing new anti-inflammatory drugs.

The synthesis of Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate amine with a substituted aromatic aldehyde followed by reduction and esterification steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

In terms of pharmacokinetics, Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate exhibits favorable properties that make it suitable for in vivo studies. Its lipophilicity, influenced by the presence of the ethyl ester group and chlorine atom, allows for good absorption and distribution within biological systems. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

Preclinical studies have provided valuable insights into the safety profile of Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

The future prospects for Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Potential areas of focus include enhancing its bioavailability through prodrug strategies and exploring combination therapies to address complex disease states.

In conclusion, Ethyl 6-chloro-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1706455-06-2) represents a compelling compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.